Cas no 1485711-12-3 (2-(2-methoxyethyl)aminopropanoic acid hydrochloride)

• Product Name: 2-(2-methoxyethyl)aminopropanoic acid hydrochloride
• CAS No: 1485711-12-3
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 4601914
• PubChem ID: 75480436
• Update Time: 2025-10-29

2-(2-methoxyethyl)aminopropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)amino]propanoic acid hydrochloride
• 2-(2-methoxyethyl)aminopropanoic acid hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c1-5(6(8)9)7-3-4-10-2;/h5,7H,3-4H2,1-2H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key： SOKAXNYJPUJCET-JEDNCBNOSA-N
• SMILES： [C@H](C)(C(=O)O)NCCOC.Cl

Additional information on 2-(2-methoxyethyl)aminopropanoic acid hydrochloride

Comprehensive Analysis of 2-(2-Methoxyethyl)aminopropanoic Acid Hydrochloride (CAS No. 1485711-12-3)

2-(2-Methoxyethyl)aminopropanoic acid hydrochloride (CAS No. 1485711-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt derivative of 2-(2-methoxyethyl)aminopropanoic acid. Its unique structural features, including the methoxyethyl moiety and propanoic acid backbone, make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug development, where its physicochemical properties could enhance bioavailability and stability.

The growing demand for pharmaceutical intermediates and custom synthesis compounds has placed 2-(2-methoxyethyl)aminopropanoic acid hydrochloride in the spotlight. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance. For instance, computational models often highlight compounds like this for their hydrogen bonding capacity and solubility profiles, which are critical for optimizing drug formulations. Additionally, the compound's CAS No. 1485711-12-3 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and peptide synthesis.

From a synthetic perspective, 2-(2-methoxyethyl)aminopropanoic acid hydrochloride is typically prepared through amine alkylation or carboxylic acid activation strategies. Its methoxyethyl group contributes to its lipophilicity, a property often exploited in prodrug design. This aligns with current industry focus on targeted drug delivery systems, where modulating logP values is essential for tissue penetration. The hydrochloride salt form also improves its crystallinity, facilitating purification and characterization—a key consideration for GMP-compliant manufacturing.

Analytical characterization of CAS No. 1485711-12-3 involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's structural integrity and are critical for meeting regulatory standards in pharmaceutical quality control. The rise of green chemistry initiatives has also spurred interest in eco-friendly synthesis routes for this compound, with researchers exploring catalytic methods to reduce waste generation.

In the context of life sciences research, this compound's applications extend to bioconjugation and proteomics. Its amino acid-like structure makes it compatible with peptide coupling reagents, enabling its use in structure-activity relationship (SAR) studies. Furthermore, the methoxyethyl side chain's steric effects are being investigated for their influence on receptor binding affinity, a hot topic in GPCR-targeted therapeutics.

The commercial availability of 2-(2-methoxyethyl)aminopropanoic acid hydrochloride through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement queries often include combinations like "buy 1485711-12-3" or "2-methoxyethyl amino acid derivative supplier," indicating robust market interest. Storage recommendations typically emphasize desiccated conditions to maintain stability, as the compound may exhibit hygroscopic behavior due to its hydrochloride salt nature.

Future research directions for CAS No. 1485711-12-3 may explore its utility in biodegradable polymers or enzyme substrate analogs. The compound's versatility positions it well for emerging fields like theranostics, where molecular probes require precise chemical modification. As structure-based drug design continues to evolve, the demand for such tailored building blocks is expected to grow exponentially.